Cas no 317822-52-9 (Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride)

Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride is a complex spirocyclic compound combining a piperidine scaffold with a tetrahydro-β-carboline moiety, functionalized with a 4-nitrophenyl group. Its structural features confer potential pharmacological relevance, particularly in targeting central nervous system (CNS) receptors or enzymes due to the β-carboline framework, known for interactions with serotonin and dopamine pathways. The hydrochloride salt enhances solubility for experimental applications. The nitro group offers versatility for further synthetic modifications. This compound may serve as a valuable intermediate in medicinal chemistry research, particularly for exploring neuroactive or antitumor agents. Its spirocyclic architecture contributes to conformational rigidity, potentially improving binding selectivity in biological studies.
Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride structure
317822-52-9 structure
Product Name:Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride
CAS No:317822-52-9
MF:
MW:
CID:4645371
Update Time:2025-10-31

Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride Chemical and Physical Properties

Names and Identifiers

    • SPIRO-[N-(4-NITROPHENYL)PIPERIDINE-4',1-(1,2,3,4-TETRAHYDRO-BETA-CARBOLINE)]HYDROCHLORIDE
    • 1-(1,2,3,4-tetrahydro-beta-carboline)]hydrochloride
    • 1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
    • Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride

Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S149585-25mg
Spiro-[N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)]hydrochloride
317822-52-9
25mg
$ 230.00 2022-06-03
TRC
S149585-50mg
Spiro-[N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)]hydrochloride
317822-52-9
50mg
$ 380.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1544491-1g
1-(4-Nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 98%
1g
¥5702.00 2024-05-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00888599-1g
1-(4-Nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 90%
1g
¥4193.0 2023-03-20
Ambeed
A901897-1g
1-(4-Nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 90%
1g
$611.0 2024-08-03
A2B Chem LLC
AI71049-1mg
1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI71049-5mg
1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI71049-10mg
1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI71049-500mg
1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI71049-1g
1-(4-nitrophenyl)-2',3',4',9'-tetrahydrospiro[piperidine-4,1'-pyrido[3,4-b]indole] hydrochloride
317822-52-9 >90%
1g
$1295.00 2024-04-20

Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride Related Literature

Additional information on Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride

Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride: A Comprehensive Overview

The compound Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride (CAS No. 317822-52-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This spiro compound is characterized by its unique structural features, which include a piperidine ring fused with a tetrahydro-beta-carboline moiety. The presence of the 4-nitrophenyl group further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of spiro compounds like Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride in drug discovery. The spiro junction in this molecule creates a rigid framework that can potentially interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit promising antioxidant properties and may serve as potential candidates for treating oxidative stress-related diseases.

The synthesis of Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the piperidine ring and the subsequent fusion with the tetrahydro-beta-carboline moiety. The introduction of the nitrophenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions. This compound is typically isolated as its hydrochloride salt due to its basic nature.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Preclinical studies have shown that Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride exhibits moderate to high bioavailability, making it suitable for systemic administration. Additionally, it has demonstrated selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in various therapeutic areas such as neurology and oncology.

The structural uniqueness of this compound also makes it an attractive candidate for further modifications. Researchers are exploring the impact of substituent variations on its pharmacokinetic properties and receptor binding affinity. For example, substituting the nitrophenyl group with other electron-withdrawing or donating groups could lead to derivatives with enhanced efficacy or reduced toxicity.

From an industrial perspective, the synthesis and characterization of Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride require state-of-the-art facilities and expertise. Its production involves rigorous quality control measures to ensure consistency and purity. The compound is often used as an intermediate in drug development programs or as a reference standard in analytical chemistry.

In conclusion, Spiro-N-(4-nitrophenyl)piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)hydrochloride (CAS No. 317822-52-9) represents a cutting-edge advancement in organic synthesis and pharmacology. Its unique structure and promising biological properties position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd